Cas no 80913-90-2 (2,3,4(5H)-Furantrione, 5-(4-methylphenyl)-)

• Product name: 2,3,4(5H)-Furantrione, 5-(4-methylphenyl)-
• CAS No: 80913-90-2
• MF: C₁₁H₈O₄
• MW: 204.17882
• CID: 733325
• PubChem ID: 340944

2,3,4(5H)-Furantrione, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3,4(5H)-Furantrione, 5-(4-methylphenyl)-
• DTXSID10321233
• NSC-372272
• 80913-90-2
• NSC372272

• Inchi： InChI=1S/C11H8O4/c1-6-2-4-7(5-3-6)10-8(12)9(13)11(14)15-10/h2-5,10H,1H3
• InChI Key： OKEFWSQIRMCREF-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2C(=O)C(=O)C(=O)O2

Computed Properties

• Exact Mass: 204.04225873g/mol
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų
• XLogP3: 1.7